Cas no 874467-85-3 (2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide)

• Product name: 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 874467-85-3
• MF: C₁₃H₁₆ClN₅OS
• MW: 325.817039489746
• CID: 5447447

2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(5-chloro-2-methylphenyl)tetrazol-5-yl]sulfanyl-N-propan-2-ylacetamide
• 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide

• Inchi： 1S/C13H16ClN5OS/c1-8(2)15-12(20)7-21-13-16-17-18-19(13)11-6-10(14)5-4-9(11)3/h4-6,8H,7H2,1-3H3,(H,15,20)
• InChI Key： RTPXDTUKJNHTJA-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(C2=CC(Cl)=CC=C2C)N=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide

Introduction to 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide (CAS No. 874467-85-3) and Its Emerging Applications in Chemical Biology

The compound 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide, identified by its CAS number 874467-85-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their unique structural features and biological activities. The presence of a tetrazole moiety linked to a chloro-substituted methylphenyl group, further functionalized by a sulfanyl group and an acetamide moiety, endows this molecule with distinct chemical properties that make it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug discovery. Sulfonamides are well-known for their ability to act as bioisosteres, allowing for the modulation of pharmacokinetic properties while maintaining or enhancing biological activity. The tetrazole ring, on the other hand, is a versatile scaffold that has been extensively studied for its role in various biological processes. Its ability to engage in hydrogen bonding and metal coordination makes it particularly valuable in designing molecules with specific interactions with biological targets.

In the context of current research, the compound 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide (CAS No. 874467-85-3) has shown intriguing properties that warrant deeper exploration. The chloro-substituted methylphenyl group contributes to the molecule's lipophilicity and electronic distribution, which can influence its binding affinity to biological targets. Additionally, the sulfanyl group introduces a polar interaction surface that may enhance solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as an inhibitor or modulator of enzyme activity. Enzymes are critical targets in drug development due to their involvement in numerous physiological pathways. The unique combination of functional groups in 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-yl)acetamide (CAS No. 874467-85-3) suggests that it may interact with enzymes in ways that could lead to novel therapeutic effects. For instance, the sulfonamide moiety could serve as a hinge binder or participate in electrostatic interactions with active sites.

Furthermore, the tetrazole ring has been implicated in various biological processes beyond its role as a pharmacophore. It has been shown to exhibit antimicrobial and anti-inflammatory properties, making it an attractive component for designing multifunctional therapeutics. The structural motif of this compound aligns well with current trends in drug design, where multifunctionality and targeted action are highly valued.

Recent studies have begun to explore the potential applications of sulfonamide derivatives in treating neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) targets makes them particularly relevant in this field. The specific arrangement of functional groups in 2-{1-(5-chloro-2-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(propan-2-y l)acetamide (CAS No. 874467-85 -3) suggests that it may have neuroprotective or neuromodulatory effects.

Another area of interest is the potential use of this compound as an intermediate in synthesizing more complex molecules with enhanced biological activity. The modular nature of sulfonamides allows for easy modification at multiple positions, enabling chemists to fine-tune properties such as solubility, potency, and selectivity. This flexibility makes compounds like 2-{1-(5-chloro - 2-methylphenyl)- 1H - 1 , 2 , 3 , 4 - tetrazol - 5 - ylsulfanyl } - N - ( propan - 2 - y l ) acetamide (CAS No. 874467 - 85 - 3) valuable tools for medicinal chemists.

The synthesis of this compound involves several key steps that highlight its complexity and the synthetic challenges associated with such molecules. The introduction of the tetrazole ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, the attachment of the sulfanyl group and the acetamide moiety demands precise functionalization strategies to avoid unwanted side reactions.

In conclusion, 2 - { 1 - ( 5 - chloro - 2 - methylphenyl ) - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - ylsulfanyl } - N - ( propan - 2 - y l ) acetamide (CAS No. 874467 - 85 - 3) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into new therapeutic applications.